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Compound of Interest

Methyl 1-methyl-1H-imidazole-5-
Compound Name:
carboxylate

Cat. No.: B097340

Methyl 1-methyl-1H-imidazole-5-carboxylate: A
Technical Review

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of Methyl 1-methyl-1H-imidazole-5-
carboxylate, a heterocyclic compound of interest in synthetic and medicinal chemistry. Due to
the limited availability of dedicated research on this specific molecule, this document compiles
information on its fundamental properties, proposes synthetic routes based on established
chemical principles for related compounds, and summarizes the broader biological context of
the imidazole scaffold.

Core Chemical Information

Methyl 1-methyl-1H-imidazole-5-carboxylate is a derivative of imidazole, an aromatic five-
membered heterocycle containing two nitrogen atoms. The presence of both a methyl ester
and an N-methyl group influences its chemical reactivity and potential as a building block in the
synthesis of more complex molecules.
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Property Value Source

Molecular Formula C6H8N202 PubChem[1]
Molecular Weight 140.14 g/mol PubChem[1]
CAS Number 17289-20-2 PubChem[1]

methyl 1-methyl-1H-imidazole-
IUPAC Name PubChem[1]
5-carboxylate

Methyl 3-methylimidazole-4-
Synonyms PubChem[1]
carboxylate

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Methyl 1-methyl-1H-
imidazole-5-carboxylate is not readily available in the reviewed literature, two primary
synthetic routes can be proposed based on standard organic chemistry transformations and
literature on related imidazole carboxylates.

Proposed Synthetic Pathway 1: N-Methylation of Methyl
1H-imidazole-5-carboxylate

This approach involves the initial synthesis of Methyl 1H-imidazole-5-carboxylate followed by
N-methylation.

Step 1: Esterification of 1H-imidazole-5-carboxylic acid

A common method for the synthesis of Methyl 1H-imidazole-5-carboxylate is the acid-catalyzed
esterification of 1H-imidazole-4-carboxylic acid with methanol.[2]

e Reactants: 1H-imidazole-5-carboxylic acid, Methanol, Acid catalyst (e.g., sulfuric acid or
thionyl chloride).

e General Procedure:

o Suspend 1H-imidazole-5-carboxylic acid in an excess of methanol.
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o Cool the mixture in an ice bath and slowly add the acid catalyst.

o Allow the reaction to warm to room temperature and then reflux for several hours until the
starting material is consumed (monitored by TLC).

o Cool the reaction mixture and remove the excess methanol under reduced pressure.
o Neutralize the residue with a suitable base (e.g., saturated sodium bicarbonate solution).
o Extract the product with an organic solvent (e.g., ethyl acetate).

o Dry the combined organic layers over an anhydrous salt (e.g., sodium sulfate), filter, and
concentrate to yield the crude product.

o Purify the product by recrystallization or column chromatography.
Step 2: N-Methylation

The resulting Methyl 1H-imidazole-5-carboxylate can then be N-methylated using a suitable
methylating agent.

o Reactants: Methyl 1H-imidazole-5-carboxylate, Methylating agent (e.g., methyl iodide,
dimethyl sulfate), Base (e.g., sodium hydride, potassium carbonate), Solvent (e.g., DMF,
acetonitrile).

e General Procedure:

[¢]

Dissolve Methyl 1H-imidazole-5-carboxylate in an anhydrous aprotic solvent.

[¢]

Add a base to deprotonate the imidazole nitrogen.

[e]

Slowly add the methylating agent at a controlled temperature.

o

Stir the reaction at room temperature or with gentle heating until completion.

[¢]

Quench the reaction with water and extract the product with an organic solvent.

[¢]

Wash the organic layer with brine, dry, and concentrate.
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o Purify the product by column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b097340#literature-review-of-methyl-1-methyl-1h-
imidazole-5-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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